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Introduction
SK-575 is a potent and specific proteolysis-targeting chimera (PROTAC) designed to induce

the degradation of Poly(ADP-ribose) polymerase 1 (PARP1).[1][2] As a heterobifunctional

molecule, SK-575 links a PARP1 inhibitor to a ligand for an E3 ubiquitin ligase, thereby

hijacking the cell's ubiquitin-proteasome system to selectively eliminate PARP1 protein. This

targeted degradation of PARP1 offers a promising therapeutic strategy for cancers with specific

DNA repair deficiencies, such as those with BRCA1/2 mutations.[1][2]

These application notes provide detailed protocols for the in vitro characterization of SK-575,

focusing on assays to determine its concentration-dependent effects on cell viability, PARP1

protein levels, and DNA damage.

Mechanism of Action
SK-575 operates through the PROTAC mechanism. One end of the molecule binds to PARP1,

while the other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of

PARP1, marking it for degradation by the 26S proteasome. The degradation of PARP1 disrupts
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its crucial role in DNA single-strand break repair. In cancer cells with deficient homologous

recombination repair pathways (e.g., due to BRCA1/2 mutations), the loss of PARP1 function

leads to the accumulation of DNA double-strand breaks during replication, ultimately resulting

in synthetic lethality and cell death.
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SK-575 Mechanism of Action
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Cell Viability Assay Workflow

Seed cells in 96-well plates

Allow cells to adhere overnight

Treat with a dilution series of SK-575

Incubate for 72 hours

Add viability reagent (e.g., MTT, CellTiter-Glo®)

Incubate as per manufacturer's instructions

Measure absorbance or luminescence

Calculate IC50 values

 

γH2AX Immunofluorescence Workflow

Seed cells on coverslips

Treat with SK-575 (0-10 µM) for 24h

Fix cells with 4% paraformaldehyde

Permeabilize with 0.25% Triton X-100

Block with 5% BSA

Incubate with anti-γH2AX primary antibody

Incubate with fluorescent secondary antibody

Counterstain nuclei with DAPI

Mount coverslips and acquire images

Quantify γH2AX foci per nucleus
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PARP1 Signaling in DNA Single-Strand Break Repair
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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